Cas no 1286744-16-8 (4-(Trifluoromethyl)benzofuran-2-carboxylic acid)

• Product Name: 4-(Trifluoromethyl)benzofuran-2-carboxylic acid
• CAS No: 1286744-16-8
• MF: C₁₀H₅F₃O₃
• MW: 230.140113592148
• MDL: MFCD23381996
• CID: 4692896
• Update Time: 2025-10-31

4-(Trifluoromethyl)benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)benzofuran-2-carboxylic acid
• 4-(Trifluoromethyl)-2-benzofurancarboxylic acid
• 4-Trifluoromethyl-benzofuran-2-carboxylic acid

• MDL： MFCD23381996
• Inchi： 1S/C10H5F3O3/c11-10(12,13)6-2-1-3-7-5(6)4-8(16-7)9(14)15/h1-4H,(H,14,15)
• InChI Key： CMQIGGLUDXINDT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1C=C(C(=O)O)O2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Topological Polar Surface Area: 50.4

Additional information on 4-(Trifluoromethyl)benzofuran-2-carboxylic acid

Introduction to 4-(Trifluoromethyl)benzofuran-2-carboxylic Acid (CAS No. 1286744-16-8)

4-(Trifluoromethyl)benzofuran-2-carboxylic acid (CAS No. 1286744-16-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its benzofuran core and a trifluoromethyl group, which endow it with distinct physical and chemical properties.

The chemical structure of 4-(Trifluoromethyl)benzofuran-2-carboxylic acid consists of a benzofuran ring with a carboxylic acid group at the 2-position and a trifluoromethyl group at the 4-position. The presence of the trifluoromethyl group imparts enhanced lipophilicity and metabolic stability, making it an attractive scaffold for drug design. The carboxylic acid functionality provides a reactive site for further derivatization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In the pharmaceutical industry, 4-(Trifluoromethyl)benzofuran-2-carboxylic acid has been explored as a lead compound for the development of novel drugs. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-(Trifluoromethyl)benzofuran-2-carboxylic acid demonstrated potent inhibitory effects on the replication of influenza viruses, suggesting its potential as an antiviral agent.

Beyond its pharmaceutical applications, 4-(Trifluoromethyl)benzofuran-2-carboxylic acid has also found use in materials science. Its unique electronic properties make it suitable for the development of functional materials such as organic semiconductors and photovoltaic materials. A research article in Advanced Materials in 2020 highlighted the use of this compound as a building block for designing high-performance organic solar cells, where its electron-withdrawing trifluoromethyl group enhances charge transport properties.

In organic synthesis, 4-(Trifluoromethyl)benzofuran-2-carboxylic acid serves as a valuable starting material for the synthesis of complex molecules. Its reactivity and functional group compatibility allow chemists to perform various transformations, including esterification, amidation, and coupling reactions. These synthetic routes enable the preparation of a diverse array of compounds with tailored properties for specific applications.

The physical properties of 4-(Trifluoromethyl)benzofuran-2-carboxylic acid, such as its melting point and solubility, are crucial for its handling and application. It is typically a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents like dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties facilitate its use in both laboratory-scale experiments and industrial processes.

Safety considerations are essential when working with 4-(Trifluoromethyl)benzofuran-2-carboxylic acid. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, 4-(Trifluoromethyl)benzofuran-2-carboxylic acid (CAS No. 1286744-16-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working in pharmaceuticals, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties of this compound, its importance is likely to grow even further in the coming years.